Cas no 36069-46-2 (Deacetylmuldamine)

• Product name: Deacetylmuldamine
• CAS No: 36069-46-2
• MF: C₂₇H₄₅NO₂
• MW: 415.651708364487
• CID: 2619630

Deacetylmuldamine Chemical and Physical Properties

Names and Identifiers

• Deacetylmuldamine
• Capsimine
• Deacetylmuldame
• Teinemine

• Inchi： 1S/C27H45NO2/c1-16-5-8-23(28-15-16)17(2)25-24(30)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h6,16-17,19-25,28-30H,5,7-15H2,1-4H3/t16-,17+,19-,20+,21-,22-,23+,24+,25-,26-,27-/m0/s1
• InChI Key： IRRHFODGOMSPEE-FIRKVUNCSA-N
• SMILES： O[C@@H]1C[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]2(C)[C@H]1[C@H](C)[C@H]1CC[C@H](C)CN1)O
• BRN： 4357215

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 690
• Topological Polar Surface Area: 52.5

Experimental Properties

• Density: 0.9993 (rough estimate)
• Boiling Point: 534.93°C (rough estimate)
• Refractive Index: 1.6840 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 22,26-epiminocholestanes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids 22,26-epiminocholestanes